Cas no 1421522-62-4 (N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1421522-62-4
• MF: C₂₀H₁₇NO₄S₂
• MW: 399.483282804489
• CID: 5888074
• PubChem ID: 71804655
• Update Time: 2025-07-22

N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]-7-methoxy-1-benzofuran-2-carboxamide
• N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide
• AKOS024556893
• N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-7-methoxybenzofuran-2-carboxamide
• 1421522-62-4
• VU0548765-1
• F6418-0147

• Inchi： 1S/C20H17NO4S2/c1-24-14-5-2-4-12-10-15(25-19(12)14)20(23)21-11-13-7-8-17(27-13)18(22)16-6-3-9-26-16/h2-10,18,22H,11H2,1H3,(H,21,23)
• InChI Key： JVTYHIDBFZYZNI-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCC1SC(C(O)C2SC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 399.05990037g/mol
• Monoisotopic Mass: 399.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide

Introduction to N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide and Its Significance in Modern Chemical Biology

N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide, with the CAS number 1421522-62-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further exploration in pharmaceutical research and development. The intricate molecular architecture of this compound, featuring a benzofuran core appended with thiophene derivatives, makes it a subject of intense interest for researchers seeking novel therapeutic agents.

The benzofuran moiety is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules. Its presence in N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Specifically, the methoxy group at the 7-position and the hydroxymethyl-thiophene substituent at the 5-position contribute to the compound's overall functionality and reactivity.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery. Thiophenes, due to their aromatic stability and ability to form hydrogen bonds, are frequently incorporated into drug molecules to enhance binding affinity and selectivity. In the case of N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide, the dual thiophene units not only provide structural rigidity but also offer multiple sites for interaction with biological targets.

The hydroxymethyl group on the thiophene ring is particularly noteworthy, as it can participate in various forms of non-covalent interactions, including hydrogen bonding and hydrophobic interactions. These interactions are crucial for the compound's ability to bind effectively to biological targets such as enzymes and receptors. The presence of multiple functional groups also suggests that this compound may exhibit a range of biological activities, making it a valuable candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds like N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide are essential steps towards developing new therapeutic agents. The compound's complex structure presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies are required to construct the molecule with high precision and yield, ensuring that its biological potential can be fully realized.

One of the key aspects of studying N-(5-[hydroxy(thiophen-2-yli)methyl]thiophen-(2-yli)methyl)7-methoxy-1-benzofuran-2-carboxamide is its potential application in modulating biological pathways relevant to human health. The benzofuran core, combined with the thiophene derivatives, suggests that this compound may interact with targets involved in processes such as inflammation, metabolism, and cell signaling. These pathways are often implicated in various diseases, making this compound a promising lead for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging computational tools, scientists can identify potential binding modes of N-(5-[hydroxy(thiophen-(2-yli)methyl)]thiophen-(2-yli)methyl)7-methoxy-1-benzofuran-2-carboxamide to various targets, thereby guiding experimental design and optimizing lead compounds for drug development. These computational studies have already provided valuable insights into the structural features that contribute to the compound's bioactivity.

The synthesis of N-(5-[hydroxy(thiophen-(2-yli)methyl)]thiophen-(2-yli)methyl)7-methoxy-1-benzofuran-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced catalytic systems and transition metal complexes has been particularly effective in facilitating key transformations within this molecule. These methodologies not only improve efficiency but also allow for greater control over reaction outcomes, leading to more predictable results.

In conclusion, N-(5-[hydroxy(thiophen-(2-yli)methyl)]thiophen-(2-yli)methyl)7-methoxy-1-benzofuran-2-carboxamide, identified by its CAS number 1421522-62-4, represents a significant advancement in chemical biology research. Its unique structural features and potential biological activities make it a compelling candidate for further exploration in pharmaceutical development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.